Cas no 2228941-62-4 (5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 2228941-62-4
• MF: C₉H₇BrFNO₂
• MW: 260.05978512764
• CID: 5862466
• PubChem ID: 165659038
• Update Time: 2025-10-28

5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one
• 2228941-62-4
• EN300-1938393

• Inchi： 1S/C9H7BrFNO2/c10-7-2-1-5(11)3-6(7)8-4-12-9(13)14-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： WIOLCSQZXKXWTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1CNC(=O)O1)F

Computed Properties

• Exact Mass: 258.96442g/mol
• Monoisotopic Mass: 258.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one

5-(2-Bromo-5-Fluorophenyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 2228941-62-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position and a fluorine atom at the 5-position of a phenyl ring, attached to an oxazolidinone core. The oxazolidinone moiety is a five-membered ring containing two oxygen atoms and one nitrogen atom, making it a versatile scaffold for various chemical reactions and biological activities.

The synthesis of 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one involves a series of well-established organic reactions. The starting material typically includes bromobenzene derivatives, which are subjected to nucleophilic substitution or coupling reactions to introduce the fluorine atom and other functional groups. The formation of the oxazolidinone ring is often achieved through cyclization reactions, such as the condensation of amino acids or related compounds with ketones or aldehydes. This process ensures the formation of a stable and highly functionalized molecule that can be further modified for specific applications.

One of the most promising applications of 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one lies in its potential as a building block for drug discovery. The oxazolidinone core is known for its ability to form hydrogen bonds, making it an ideal candidate for designing bioactive molecules. Recent studies have shown that this compound exhibits significant activity against various enzymes and receptors, suggesting its potential in treating diseases such as cancer, inflammation, and infectious diseases.

In addition to its pharmacological applications, 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one has also been explored for its role in materials science. The bromine and fluorine atoms in the molecule contribute to its electronic properties, making it suitable for use in advanced materials such as polymers and semiconductors. Researchers have demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties.

The structural versatility of 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one also makes it an attractive candidate for catalytic applications. The oxazolidinone ring can act as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds. Recent advancements in this field have highlighted the efficiency of this compound in promoting various types of catalytic reactions, including aldol additions and Michael additions.

From a sustainability perspective, the synthesis and application of 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one align with green chemistry principles. The use of efficient reaction conditions and recyclable catalysts minimizes waste generation and reduces the environmental footprint of its production. Furthermore, its application in drug discovery and materials science contributes to the development of more sustainable technologies that address global challenges such as healthcare and energy efficiency.

In conclusion, 5-(2-bromo-5-fluorophenyl)-1,3-oxazolidin-2-one (CAS No. 222894164) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers in chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.